![molecular formula C20H23Br2N B1589729 3,6-Dibromo-9-octyl-9H-carbazole CAS No. 79554-93-1](/img/structure/B1589729.png)
3,6-Dibromo-9-octyl-9H-carbazole
Overview
Description
3,6-Dibromo-9-octyl-9H-carbazole is a heterocyclic compound that has garnered significant attention in the scientific community due to its potential applications in various fields of research and industry. It is a chemical compound with the molecular formula C20H23Br2N .
Synthesis Analysis
The synthesis of carbazole derivatives like this compound often involves the Suzuki-Miyaura cross-coupling reaction . In one study, the solubility of the carbazole nucleus, which initially had limited solubility in organic solvents, was increased by adding an octyl group .Molecular Structure Analysis
The molecular structure of this compound is characterized by the presence of a carbazole nucleus with bromo-substituents at the 3 and 6 positions and an octyl group at the 9 position .Chemical Reactions Analysis
The bromo-substituents in this compound enable it to undergo facile reactions, including Suzuki coupling reactions and Kumada polymerisation .Scientific Research Applications
Polymer Synthesis and Properties
Researchers Iraqi and Wataru (2004) explored the preparation of poly(9-alkyl-9H-carbazole-3,6-diyl)s using 3,6-dibromo-9-octyl-9H-carbazole. They found that varying the alkyl group substituents impacted the polymerization process. The study revealed exclusive 3,6-linkage in the polymer chains and examined the polymers' physical properties, such as thermal stability and electrochemical characteristics (Iraqi & Wataru, 2004).
Dye-Sensitized Solar Cells (DSSC)
Erden and Görgün (2021) synthesized novel carbazole-derived substances suitable for DSSC. They used this compound as an intermediate in creating these substances. Their electrical characterizations in DSSC showed promising results (Erden & Görgün, 2021).
Electrochromic Polymers
Zhang et al. (2019) synthesized monomers including 3,6-dibromo-(N-phenyl)carbazole, investigating their properties in electrochromic polymers. These polymers demonstrated high coloration efficiency and stability, suggesting potential applications in electrochromic materials (Zhang et al., 2019).
Photovoltaic Studies
Hemavathi et al. (2018) reported the polycondensation of this compound for solar cell applications. They optimized reaction conditions to achieve high molecular weight and demonstrated the polymer's potential in photovoltaic studies (Hemavathi et al., 2018).
Organic Dyes and Solar Cells
Si-yuan (2010) prepared 3,6-Dibromo-9-ethyl-9H-carbazole as an intermediate for organic dyes in dye-sensitized solar cells, highlighting its importance in the synthesis of these dyes (Si-yuan, 2010).
Polymer Solar Cells
Lee et al. (2014) synthesized poly[9-(heptadecan-9-yl)-9H-carbazole-2,7-diyl-alt-(5,6-bis-(octyloxy)benzo[1,2,5]-thiadiazole)-5,5-diyl] with 3,6-carbazole, enhancing intermolecular charge transport in polymer solar cells. This highlighted the role of 3,6-carbazole in improving solar cell efficiency (Lee et al., 2014).
Structural Analysis
Cui et al. (2006) and Duan et al. (2005) conducted structural analysis on carbazole derivatives like 9-allyl-3,6-dibromo-9H-carbazole, contributing to the understanding of their molecular structure and potential applications in various fields (Cui et al., 2006), (Duan et al., 2005).
Mechanism of Action
Target of Action
It’s known that carbazole derivatives play a crucial role in various organic electronic devices such as organic transistors (otfts), organic light-emitting diodes (oleds), and organic solar cells .
Mode of Action
The mode of action of 3,6-Dibromo-9-octyl-9H-carbazole involves its interaction with its targets, leading to changes in their function. The carbazole moieties are engaged in offset π–π interactions . This offset packing motif allows the methylene group attached directly to the N atom to be involved in two short C—H…π interactions with an adjacent carbazole .
Biochemical Pathways
The biochemical pathways affected by This compound are related to its role in organic electronic devices. Carbazole can exhibit polymerization and coupling at 3,6,9 positions and 1,8 positions, respectively . Due to the rigid hard structure of carbazole, it sterically hinders this position .
Result of Action
The molecular and cellular effects of This compound ’s action are related to its role in organic electronic devices. It’s known that carbazole derivatives play a crucial role in various organic electronic devices . The compound’s action results in changes in the function of these devices.
Future Directions
Carbazole derivatives like 3,6-Dibromo-9-octyl-9H-carbazole have potential applications in various fields, including optoelectronic devices such as organic light-emitting diodes (OLEDs), organic transistors (OTFTs), and organic solar cells . Future research may focus on enhancing the properties of these compounds for improved performance in these applications.
Biochemical Analysis
Biochemical Properties
3,6-Dibromo-9-octyl-9H-carbazole is a derivative of carbazole, which is known for its high charge carrier mobility, electron-donating property, and photoconductivity
Cellular Effects
Carbazole derivatives have been studied for their unique optical and electronic properties , which could potentially influence cell function, signaling pathways, gene expression, and cellular metabolism.
Molecular Mechanism
It is known that carbazole derivatives can be electropolymerized, resulting in the formation of conducting polymers with excellent optoelectronic properties . These properties could potentially influence the compound’s interactions with biomolecules and its effects at the molecular level.
properties
IUPAC Name |
3,6-dibromo-9-octylcarbazole | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H23Br2N/c1-2-3-4-5-6-7-12-23-19-10-8-15(21)13-17(19)18-14-16(22)9-11-20(18)23/h8-11,13-14H,2-7,12H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MFYGWCVLNPQWRR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCN1C2=C(C=C(C=C2)Br)C3=C1C=CC(=C3)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H23Br2N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60462862 | |
Record name | 3,6-Dibromo-9-octyl-9H-carbazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60462862 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
437.2 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
79554-93-1 | |
Record name | 3,6-Dibromo-9-octyl-9H-carbazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60462862 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3,6-Dibromo-9-n-octylcarbazole | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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